N-benzhydryl-2-chloropropanamide
Overview
Description
N-benzhydryl-2-chloropropanamide is a biochemical compound with the molecular formula C16H16ClNO and a molecular weight of 273.76 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of N-benzhydryl-2-chloropropanamide is represented by the formula C16H16ClNO . For a more detailed structural analysis, you may refer to resources like ChemSpider .Physical And Chemical Properties Analysis
N-benzhydryl-2-chloropropanamide has a molecular weight of 273.76 . More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the sources I accessed.Scientific Research Applications
Proteomics Research
N-benzhydryl-2-chloropropanamide is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound can be used to study protein interactions, modifications, and localization to understand their complex roles in various biological processes .
Synthesis of Benzhydryl Amines
N-benzhydryl-2-chloropropanamide is related to benzhydryl amines , which are important in the synthesis of various biologically active compounds . These compounds have shown activity against intestinal helminthes, filariae, trichomonads, as well as trypanosomes .
Antiviral Applications
Benzhydryl amines, which include N-benzhydryl-2-chloropropanamide, have been found to have antiviral properties . They can be used in the development of antiviral agents, particularly against Hepatitis C Virus (HCV) .
Anticancer Applications
Benzhydryl amines are also used in the development of anticancer drugs . They have shown potential in the treatment of various types of cancer .
Anti-tubercular Applications
Benzhydryl amines have shown anti-tubercular properties . They can be used in the development of drugs for the treatment of tuberculosis .
Antimalarial Applications
Benzhydryl amines, including N-benzhydryl-2-chloropropanamide, have been used in the development of antimalarial drugs . They have shown potential in the treatment of malaria .
Nonsteroidal Aromatase Inhibitors (NSAIs)
Benzhydryl amines are used in the development of potent and selective nonsteroidal aromatase inhibitors (NSAIs) . Aromatase inhibitors are drugs that inhibit the enzyme aromatase, which is responsible for the conversion of androgens to estrogens in the body. They are used in the treatment of breast cancer in postmenopausal women .
Synthesis of β-lactams
N-benzhydryl-2-chloropropanamide can be used in the synthesis of β-lactams . β-lactams are a class of antibiotics, including penicillin and its derivatives, that inhibit the formation of peptidoglycan cross-links in the bacterial cell wall, making them effective antibacterial agents .
Future Directions
properties
IUPAC Name |
N-benzhydryl-2-chloropropanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClNO/c1-12(17)16(19)18-15(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-12,15H,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ILGVBQOLUMYGSZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC(C1=CC=CC=C1)C2=CC=CC=C2)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30391195 |
Source
|
| Record name | N-benzhydryl-2-chloropropanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30391195 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.75 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
94500-97-7 |
Source
|
| Record name | N-benzhydryl-2-chloropropanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30391195 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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